Cas no 1190392-13-2 (Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate)
1190392-13-2 structure
Product Name:Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
CAS No:1190392-13-2
MF:C9H12N2O3
MW:196.203182220459
CID:2191974
Update Time:2023-08-07
Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(4-methyl-6-oxopyridazin-1(6h)-yl)acetate
- NGESDDWSALECBS-UHFFFAOYSA-N
- ethyl[4-methyl-6-oxopyridazin-1(6h)-yl]acetate
- ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
- Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
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- Inchi: 1S/C9H12N2O3/c1-3-14-9(13)6-11-8(12)4-7(2)5-10-11/h4-5H,3,6H2,1-2H3
- InChI Key: NGESDDWSALECBS-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C(C=C(C)C=N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 307
- Topological Polar Surface Area: 59
Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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